molecular formula C9H4N2O2 B8784227 3,5-Dicyanobenzoic acid CAS No. 58123-68-5

3,5-Dicyanobenzoic acid

Cat. No.: B8784227
CAS No.: 58123-68-5
M. Wt: 172.14 g/mol
InChI Key: PSGADGLETMZWOY-UHFFFAOYSA-N
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Description

3,5-Dicyanobenzoic acid is a useful research compound. Its molecular formula is C9H4N2O2 and its molecular weight is 172.14 g/mol. The purity is usually 95%.
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Properties

CAS No.

58123-68-5

Molecular Formula

C9H4N2O2

Molecular Weight

172.14 g/mol

IUPAC Name

3,5-dicyanobenzoic acid

InChI

InChI=1S/C9H4N2O2/c10-4-6-1-7(5-11)3-8(2-6)9(12)13/h1-3H,(H,12,13)

InChI Key

PSGADGLETMZWOY-UHFFFAOYSA-N

Canonical SMILES

C1=C(C=C(C=C1C#N)C(=O)O)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

Methyl 3,5-dicyanobenzoate (400 mg, 2.1 mmol) was dissolved in THF—H2O (7:3 v/v, 30 mL), the solution was cooled to 0° C. and LiOH (51 mg, 2.1 mmol) was added. The reaction mixture was allowed to warm up to room temperature and stirred for 1 h. THF was removed under reduced pressure and the aqueous layer was washed with EtOAc, acidified to pH ˜2-3 using 1.5N HCl, and extracted with EtOAc. The organic layer was dried over anhydrous sodium sulfate and the solvent was removed under reduced pressure. The crude product was purified by column chromatography (silica 60-120 mesh, eluent 20% MeOH in CHCl3) to get pure product 3,5-dicyanobenzoic acid (100 mg, yield 28%): 1H NMR (400 MHz, DMSO-d6) δ 8.53 (s, 1H), 8.50 (s, 2H). MS (ESI) m/z: Calculated for C9H4N2O2: 172.03. found: 171.2 (M−H)−.
Name
Methyl 3,5-dicyanobenzoate
Quantity
400 mg
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Name
Quantity
51 mg
Type
reactant
Reaction Step Two

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